molecular formula C14H24N2O2 B15212748 3-Butyl-5-isopentyl-6-methyluracil CAS No. 92377-36-1

3-Butyl-5-isopentyl-6-methyluracil

Cat. No.: B15212748
CAS No.: 92377-36-1
M. Wt: 252.35 g/mol
InChI Key: XABMNAKHEWDXLH-UHFFFAOYSA-N
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Description

3-Butyl-5-isopentyl-6-methyluracil is a substituted uracil derivative characterized by distinct alkyl substituents at positions 3, 5, and 6 of the uracil heterocycle. The uracil core (C₄H₄N₂O₂) is modified with a butyl group (-C₄H₉) at position 3, an isopentyl group (-C₅H₁₁, 3-methylbutyl) at position 5, and a methyl group (-CH₃) at position 6.

Properties

CAS No.

92377-36-1

Molecular Formula

C14H24N2O2

Molecular Weight

252.35 g/mol

IUPAC Name

3-butyl-6-methyl-5-(3-methylbutyl)-1H-pyrimidine-2,4-dione

InChI

InChI=1S/C14H24N2O2/c1-5-6-9-16-13(17)12(8-7-10(2)3)11(4)15-14(16)18/h10H,5-9H2,1-4H3,(H,15,18)

InChI Key

XABMNAKHEWDXLH-UHFFFAOYSA-N

Canonical SMILES

CCCCN1C(=O)C(=C(NC1=O)C)CCC(C)C

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparative Structural and Molecular Data

Compound Position 3 Substituent Position 5 Substituent Molecular Formula Molar Mass (g/mol)
3-Butyl-5-isopentyl-6-methyluracil Butyl (-C₄H₉) Isopentyl (-C₅H₁₁) C₁₄H₂₄N₂O₂* 252.35*
3-Benzyl-5-butyl-6-methyluracil Benzyl (-C₆H₅CH₂) Butyl (-C₄H₉) C₁₆H₂₀N₂O₂ 272.34

*Calculated based on substituent contributions to the uracil core (C₄H₄N₂O₂).

Key Differences and Implications

This difference may influence membrane permeability or receptor-binding kinetics .

Molecular Weight and Solubility :

  • The target compound’s lower molar mass (252.35 g/mol vs. 272.34 g/mol) suggests reduced steric bulk, which could improve aqueous solubility relative to the benzyl-substituted analog.

Synthetic Accessibility :

  • Alkyl substituents (butyl, isopentyl) are typically easier to introduce via alkylation reactions compared to benzyl groups, which may require protective strategies or transition-metal catalysis.

Limitations of Available Data

Notes on Methodology and Sources

  • Evidence Utilization : The comparison relies on 3-benzyl-5-butyl-6-methyluracil () as the primary analog due to structural similarity . was excluded as it pertains to unrelated compounds (e.g., ketones, esters).
  • Hypothetical Calculations : Molecular formulas and masses for the target compound were calculated by summing contributions from the uracil core and substituents.
  • Research Gaps : Empirical data on the target compound’s physicochemical or pharmacological properties are needed to refine this comparison.

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